Cas no 610753-93-0 (3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxo-6-propyl-4H-chromen-7-yl methanesulfonate)

• Product Name: 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxo-6-propyl-4H-chromen-7-yl methanesulfonate
• CAS No: 610753-93-0
• MF: C₂₂H₂₂O₇S
• MW: 430.470885753632
• CID: 5554768
• Update Time: 2025-07-02

3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxo-6-propyl-4H-chromen-7-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• [3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxo-6-propylchromen-7-yl] methanesulfonate
• 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxo-6-propyl-4H-chromen-7-yl methanesulfonate

• Inchi： 1S/C22H22O7S/c1-3-5-15-10-16-20(12-19(15)29-30(2,24)25)28-13-17(22(16)23)14-6-7-18-21(11-14)27-9-4-8-26-18/h6-7,10-13H,3-5,8-9H2,1-2H3
• InChI Key： ZQEJJFCCIIFVLL-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OS(C)(=O)=O)=C(CCC)C=C2C(=O)C=1C1=CC=C2OCCCOC2=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxo-6-propyl-4H-chromen-7-yl methanesulfonate

Introduction to 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxo-6-propyl-4H-chromen-7-yl methanesulfonate (CAS No. 610753-93-0)

3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxo-6-propyl-4H-chromen-7-yl methanesulfonate, identified by its CAS number 610753-93-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic structures that have garnered attention due to their potential biological activities and mechanistic insights into drug interactions. The compound’s unique scaffold, combining elements of benzodioxepine and chromene derivatives, positions it as a promising candidate for further exploration in therapeutic applications.

The structural framework of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxo-6-propyl-4H-chromen-7-yl methanesulfonate incorporates key pharmacophoric groups that are known to influence molecular interactions with biological targets. The benzodioxepine moiety, characterized by its fused ring system containing an oxygen atom, is often associated with activities such as anti-inflammatory and analgesic properties. Meanwhile, the chromene component contributes to the molecule’s ability to engage with enzymes and receptors involved in various metabolic pathways. The presence of a methanesulfonate group further modulates the compound’s solubility and bioavailability, enhancing its suitability for pharmacokinetic studies.

In recent years, the investigation of hybrid molecules that combine multiple pharmacophoric units has become a cornerstone in drug discovery. The synthesis and characterization of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxo-6-propyl-4H-chromen-7-yl methanesulfonate exemplifies this trend, as it merges two distinct structural motifs with complementary biological potential. Such integrative approaches have led to the identification of novel compounds with enhanced efficacy and reduced side effects compared to traditional single-target agents.

Current research in this domain has highlighted the importance of understanding the structural determinants that govern molecular recognition processes. The benzodioxepine-chromene hybrid serves as an excellent model for studying these interactions due to its dual functionality. Preclinical studies have demonstrated that derivatives of this class exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses. Additionally, the propyl substituent at the 6-position of the chromene ring has been shown to influence binding affinity and metabolic stability, making it a critical parameter in structure-based drug design.

The methanesulfonate ester group in 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxyo6-propyl 4H-chromen 7 - yl methanesulfonate plays a crucial role in modulating pharmacokinetic properties. This functional group enhances water solubility while maintaining adequate lipophilicity, which is essential for efficient absorption and distribution across biological membranes. Such characteristics are particularly advantageous for oral formulations and intravenous administration, where rapid onset of action is desired.

Advances in computational chemistry have enabled more sophisticated modeling of molecular interactions between 3-(3,4-dihydro 2H 1 5-benzodioxepin 7 - yl) 4 - oxo 6 - propyl 4 H - chromen 7 - yl methanesulfonate and biological targets. Molecular docking studies have revealed potential binding sites on enzymes such as COX 2 and LOX that could be exploited for therapeutic intervention. These findings align with experimental observations that certain derivatives of this compound exhibit significant anti-inflammatory activity in vitro. Furthermore, crystallographic analyses have provided insights into how the benzodioxepine and chromene moieties adopt specific conformations upon binding, which could inform future modifications to optimize potency.

The synthesis of 3-(3 4-dihydro 2H -1 5-benzodioxepin -7 - yl) -4-oxyo6-propyl -4H-chromen -7-yi methanesulfonate involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include cyclization reactions to form the heterocyclic core followed by functional group interconversions to introduce the propyl and methanesulfonate moieties. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the carbon-carbon bonds between the benzodioxepine and chromene units. Such synthetic strategies not only facilitate access to complex molecules but also allow for rapid diversification of the chemical library for high-throughput screening.

The pharmacological profile of CAS No. 61075393 -0 is further illuminated by its interaction with cellular signaling pathways relevant to diseases such as cancer and neurodegeneration. Preliminary data suggest that this compound can modulate kinase activities involved in cell proliferation and apoptosis. The benzodioxepine moiety has been implicated in inhibiting tyrosine kinases through steric hindrance at critical binding pockets, while the chromene ring engages with G-protein coupled receptors (GPCRs) to modulate neurotransmitter release.

Future directions in research on 3-(3 4-dihydro -2H -1 5-benzodioxepin -7-yi) -4-oxyo6-propyl -4H-chromen -7-yi methanesulfonate include exploring its potential as a scaffold for structure-based drug design (SBDD). By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers aim to refine the compound’s pharmacophore to achieve higher selectivity and lower toxicity profiles. Additionally, investigations into its role as a prodrug or bioavailability enhancer are underway.

The integration of machine learning algorithms into virtual screening pipelines has accelerated the discovery process for compounds like CAS No. 61075393 -0 by predicting binding affinities across diverse targets with remarkable accuracy. These predictive models rely on large datasets derived from experimental assays combined with known structural features encoded as fingerprints or pharmacophores. By training on annotated databases containing successful drug candidates from similar chemical spaces, these algorithms can identify novel analogs with optimized properties without extensive wet-lab experimentation.

In conclusion,3-(3 4-dihydro -2H -1 5-benzodioxepin -7-yi)oxyo6-propyl -- H-chromen -- yl methanesulfonate (CAS No .61075930) represents an intriguing exampleof how interdisciplinary approaches combining organic chemistry, computational biology,and pharmacology can yield promising candidates for therapeutic development . Its unique structural features , combined with emerging evidence regarding its biological activities, position it as a valuable assetfor ongoing research initiatives aimed at addressing unmet medical needs . Continued exploration into this molecule promises further insights into its mechanismsof action ,which may pave wayfor next-generation treatments targeting complex diseases . p > article > response >